Cas no 5154-02-9 (1,5-Isoquinolinediol)

• Product name: 1,5-Isoquinolinediol
• CAS No: 5154-02-9
• MF: C₉H₇NO₂
• MW: 161.15738
• MDL: MFCD00006900
• CID: 95299
• PubChem ID: 1340

1,5-Isoquinolinediol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyisoquinoline-1(2H)-one
• 1,5-Isoquinolinediol
• 1,5-ISOQUINOLINEDIOL,BROWN SOLID
• isoquinoline-1,5-diol
• 1,5-Dihydroxyisoquinoline 5-Hydroxy-1(2H)-isoquinolinone DiQ
• 5-hydroxy-2H-isoquinolin-1-one
• 1,5-Dihydroxyisoquinoline
• 5-Hydroxy-1(2H)-isoquinolinone
• DiQ
• 1(2H)-Isoquinolinone, 5-hydroxy-
• MFCD00489140
• NCGC00261340-01
• SDCCGSBI-0050634.P002
• FT-0635564
• MFCD00006900
• 4pnt
• NCGC00015537-01
• AKOS022636198
• SR-01000075624
• F2135-0800
• DTXSID60199505
• AT25381
• A22232
• HMS3262C11
• Tox21_500655
• 1,5-dihydroxy-1(2H)-isoquinoline
• SR-01000075624-1
• BRD-K90230846-001-01-5
• 5154-02-9
• NCGC00015537-03
• NCGC00094018-01
• NSC65585
• HY-W015422
• CHEBI:64044
• HMS2236H08
• SMR000326901
• EN300-235643
• CHEMBL338314
• BDBM27501
• BRD-K90230846-001-04-9
• CS-W016138
• AKOS005207308
• NS00015515
• Lopac-I-138
• SMP2_000192
• SCHEMBL51697
• HMS3373F20
• 5-HYDROXYISOQUINOLIN-1(2H)-ONE
• LFUJIPVWTMGYDG-UHFFFAOYSA-N
• NSC-65585
• IQD
• 1,5-Isoquinolinediol, >=98% (HPLC), powder
• 5-Hydroxyisocarbostyril
• MLS000860043
• Q27132988
• CCG-204741
• PARP Inhibitor IV, IQD - CAS 1188540
• NCGC00015537-02
• NCGC00094018-02
• EU-0100655
• NCGC00015537-04
• NCGC00015537-06
• AC-10035
• AS-57417
• NSC 65585
• Z1255402655
• Lopac0_000655
• LP00655
• MB01281
• DB-051983
• DTXCID50121996
• 5-Hydroxy-isoquinolinone; 1,5-Dihydroxyisoquinoline; NSC 65585;

• MDL： MFCD00006900
• Inchi： InChI=1S/C9H7NO2/c11-8-3-1-2-7-6(8)4-5-10-9(7)12/h1-5,11H,(H,10,12)
• InChI Key： LFUJIPVWTMGYDG-UHFFFAOYSA-N
• SMILES： C1=CC2=C(N=CC=C2C(=C1)O)O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 6
• XLogP3: 1
• Topological Polar Surface Area: 49.3
• Surface Charge: 0

Experimental Properties

• Color/Form: White or off white odorless solid
• Density: 1.2480 (rough estimate)
• Melting Point: 270-275 °C
• Boiling Point: 287.44°C (rough estimate)
• Flash Point: 234.3 °C
• Refractive Index: 1.5050 (estimate)
• Solubility: DMSO: >36 mg/mL
• PSA: 53.35000
• LogP: 1.64600
• Solubility: dissolve in water

1,5-Isoquinolinediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：S26-S37/39

1,5-Isoquinolinediol Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives